Cas no 2680711-33-3 (4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680711-33-3
• MF: C₁₂H₁₅F₃N₂O₃S
• MW: 324.319312334061
• CID: 6558117
• PubChem ID: 165935114
• Update Time: 2025-10-28

4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid
• EN300-28294485
• 2680711-33-3

• Inchi： 1S/C12H15F3N2O3S/c1-3-4-5-6-17(10(20)12(13,14)15)11-16-7(2)8(21-11)9(18)19/h3-6H2,1-2H3,(H,18,19)
• InChI Key： VERVYGZJNFJALA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(C(F)(F)F)=O)CCCCC

Computed Properties

• Exact Mass: 324.07554800g/mol
• Monoisotopic Mass: 324.07554800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid

4-Methyl-2-(2,2,2-Trifluoro-N-Pentylacetamido)-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680711-33-3, known as 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development. The thiazole ring system at its core is a well-known heterocyclic structure that contributes to its stability and reactivity. The presence of the trifluoroacetyl group further enhances its chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that compounds with similar structures can act as potent inhibitors of enzyme systems associated with neurodegenerative diseases. The 4-methyl substitution in this compound adds an additional layer of complexity to its structure, potentially influencing its pharmacokinetic properties such as absorption and bioavailability.

The synthesis of 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoroacetyl group is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and solvents to optimize this step, with promising results reported in *Organic Process Research & Development*.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to interact with specific biological targets makes it a candidate for treating conditions such as inflammation and infectious diseases. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential use in antibiotic development.

The structural versatility of 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. Researchers have reported that incorporating this compound into metal-organic frameworks (MOFs) can enhance their stability and selectivity for specific substrates.

From an environmental perspective, the synthesis and handling of this compound are conducted under strict safety protocols to minimize any adverse effects on human health or the environment. Its chemical stability ensures that it can be stored and transported safely under recommended conditions.

In conclusion, 4-methyl-2-(2,2,2-trifluoro-N-pentylacetamido)-1,3-thiazole-5-carboxylic acid is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern science.